4-Phenyl-2-propan-2-ylpiperidine

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: 4-phenyl-2-propan-2-ylpiperidine
• InChI: InChI=1S/C14H21N/c1-11(2)14-10-13(8-9-15-14)12-6-4-3-5-7-12/h3-7,11,13-15H,8-10H2,1-2H3
• InChI Key: MQDUPCIBBMELAI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CC(CCN1)C2=CC=CC=C2

Description

4-Phenyl-2-propan-2-ylpiperidine is a piperidine derivative characterized by a phenyl group at the 4-position and a branched isopropyl (propan-2-yl) group at the 2-position of the piperidine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Phenyl-2-propan-2-ylpiperidine typically involves the reaction of 4-phenylpiperidine with propan-2-yl halides under suitable conditions. The reaction can be carried out using a variety of solvents, such as dichloromethane or tetrahydrofuran, and may require the presence of a base like triethylamine to neutralize the by-products.

Industrial Production Methods: On an industrial scale, the production of 4-Phenyl-2-propan-2-ylpiperidine involves optimizing the reaction conditions to achieve high yields and purity. This may include the use of continuous flow reactors, which allow for better control over reaction parameters and improved scalability.

Chemical Reactions Analysis

Types of Reactions: 4-Phenyl-2-propan-2-ylpiperidine can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents such as chromium(VI) oxide or potassium permanganate can be used to oxidize the compound.

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be employed for reduction reactions.

• Substitution: Nucleophilic substitution reactions can be performed using alkyl halides in the presence of a base.

Major Products Formed:

• Oxidation: The oxidation of 4-Phenyl-2-propan-2-ylpiperidine can lead to the formation of corresponding ketones or carboxylic acids.

• Reduction: Reduction reactions typically yield the corresponding alcohols or amines.

• Substitution: Substitution reactions can result in the formation of various alkylated derivatives.

Scientific Research Applications

• Chemistry: It serves as a building block for the synthesis of more complex organic compounds.

• Biology: The compound has been investigated for its biological activity, including potential antimicrobial and antiviral properties.

• Medicine: Research has explored its use in developing new pharmaceuticals, particularly in the area of pain management and central nervous system disorders.

• Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 4-Phenyl-2-propan-2-ylpiperidine exerts its effects involves interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, leading to modulation of biological processes. Further research is needed to fully elucidate its mechanism of action and identify its precise molecular targets.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Physicochemical Comparisons

The table below summarizes key structural features and properties of 4-phenyl-2-propan-2-ylpiperidine and related compounds:

Compound Name	Substituents on Piperidine Ring	Molecular Formula	Molar Mass (g/mol)	Key Properties/Applications
4-Phenyl-2-propan-2-ylpiperidine	Phenyl (C4), propan-2-yl (C2)	C14H19N	201.31	High lipophilicity; potential CNS activity (speculative)
4-[4-(Propan-2-yl)phenyl]piperidine	4-(Propan-2-yl)phenyl (C4)	C14H21N	203.32	Increased steric bulk at phenyl ring; no direct pharmacological data
Fentanyl (N-phenyl-N-(1-(2-phenylethyl)-4-piperidinyl)propanamide)	4-Substituted with phenylethyl and propanamide groups	C22H28N2O	336.47	High μ-opioid receptor affinity; potent analgesic
2,2,6,6-Tetramethylpiperidin-4-yl acetate	Methyl (C2, C6), acetate (C4)	C12H23NO2	213.32	Enhanced steric hindrance; antioxidant/industrial applications
4-(4-Fluorophenyl)piperidine	4-Fluorophenyl (C4)	C11H14FN	179.24	Polar due to fluorine; possible metabolic stability
Ethyl 2-(piperidin-4-yl)acetate	Ester (C2), acetate (C4)	C9H17NO2	171.24	High polarity; intermediate in drug synthesis

Key Observations:

• Steric Effects : The 2-propan-2-yl group introduces steric hindrance, which may reduce binding affinity to flat binding pockets (e.g., opioid receptors) compared to fentanyl’s 4-phenylethyl substitution .
• Electronic Effects : The unsubstituted phenyl group at C4 facilitates π-π stacking interactions, contrasting with electron-withdrawing groups (e.g., fluorine in 4-(4-fluorophenyl)piperidine) that alter electronic density .

Pharmacological and Functional Insights

• Fentanyl Analogs : Fentanyl’s 4-piperidinyl substitution is critical for μ-opioid receptor binding. Modifications at C2 (e.g., propan-2-yl in the target compound) are likely to disrupt this interaction, suggesting divergent pharmacological targets .
• Noncovalent Interactions: Computational analyses (e.g., using Multiwfn or density-functional theory) could reveal differences in van der Waals surfaces and hydrogen-bonding capacity compared to analogs like 4-(4-fluorophenyl)piperidine .
• Synthetic Accessibility : The synthesis of 4-phenyl-2-propan-2-ylpiperidine may involve alkylation or Grignard reactions similar to those described for hydroxyl-substituted 4-anilidopiperidines (e.g., using LiAlH4 or PPTS catalysts) .